Cas no 2098129-20-3 (Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride)

• Product Name: Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride
• CAS No: 2098129-20-3
• MF: C₁₁H₂₂ClFN₂O₂
• MW: 268.755985736847
• CID: 5041050
• PubChem ID: 126844540
• Update Time: 2025-11-06

Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride
• tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate;hydrochloride
• Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride

• Inchi： 1S/C11H21FN2O2.ClH/c1-10(2,3)16-9(15)14-6-4-5-11(12,7-13)8-14;/h4-8,13H2,1-3H3;1H
• InChI Key： KYVCADFIHNCYBZ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride

Research Brief on Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride (CAS: 2098129-20-3)

Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride (CAS: 2098129-20-3) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and other therapeutic areas. Recent studies have highlighted its potential in the development of novel pharmaceuticals, owing to its unique structural features and pharmacological properties.

The compound's fluorinated piperidine core is of particular interest due to its ability to enhance metabolic stability and bioavailability, which are critical factors in drug design. Researchers have explored its utility in the synthesis of potent and selective inhibitors for enzymes such as monoamine oxidases (MAOs) and gamma-aminobutyric acid (GABA) receptors. These targets are implicated in a range of neurological and psychiatric conditions, including depression, anxiety, and Parkinson's disease.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis and characterization of Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride were described in detail. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The compound's structure was confirmed using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). The study also evaluated the compound's stability under various physiological conditions, demonstrating its suitability for further pharmacological evaluation.

Another significant development involves the use of this compound as a building block in the design of novel kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. A recent patent application disclosed the incorporation of Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride into a series of small-molecule kinase inhibitors, which exhibited promising activity in preclinical models. The patent highlights the compound's versatility and potential for generating structurally diverse and pharmacologically active molecules.

Furthermore, the compound's role in the development of positron emission tomography (PET) tracers has been explored. Fluorine-18 labeled derivatives of Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride have been synthesized and evaluated for their ability to image specific targets in the brain. These tracers hold promise for non-invasive diagnosis and monitoring of neurological diseases, providing valuable insights into disease progression and treatment efficacy.

In conclusion, Tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate hydrochloride (CAS: 2098129-20-3) represents a versatile and valuable intermediate in medicinal chemistry. Its applications span across multiple therapeutic areas, including CNS disorders, oncology, and diagnostic imaging. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in the development of next-generation pharmaceuticals. Future studies are expected to further elucidate its pharmacological potential and expand its utility in drug discovery.